Cas no 14000-31-8 (Diphosphate)

• Product Name: Diphosphate
• CAS No: 14000-31-8
• MF: O₇P₂
• MW: 173.943322181702
• CID: 163694
• PubChem ID: 644102
• Update Time: 2025-04-19

Diphosphate Chemical and Physical Properties

Names and Identifiers

• Diphosphate
• phosphonato phosphate
• dihydrogen pyrophosphate
• Diphosphat
• diphosphoric acid
• polyphosphoric acid
• Pyrometaphosphate
• Pyrophosphat
• pyrophosphate
• Pyrophosphate ion
• Pyrophosphate tetraanion
• Pyrophosphic acid
• diphosphate(4-)
• diphospate
• 3c14
• 2o1c
• Diphosphate (P2O74-)
• BDBM50278316
• (phosphonatooxy)phosphonate
• Pyrophosphate(4-) ion
• CHEBI:18361
• Q290828
• UNII-X3SSV2V6L3
• 14000-31-8
• [O3POPO3](4-)
• mu-oxido-bis(trioxidophosphate)(4-)
• DTXSID4074514
• DF048DC2-F386-4F01-8876-FD4CD8DE4A9F
• XPPKVPWEQAFLFU-UHFFFAOYSA-J
• Diphosphates
• X3SSV2V6L3
• Phosphate (P2O74-)
• diphosphoric acid, ion(4-)
• pyrophosphate anion
• Pyrophosphate (P2O74-)
• P2O7(4-)
• mu-oxo-hexaoxodiphosphate
• Pyrophosphate(4-)

• Inchi： 1S/H4O7P2/c1-8(2,3)7-9(4,5)6/h(H2,1,2,3)(H2,4,5,6)/p-4
• InChI Key： XPPKVPWEQAFLFU-UHFFFAOYSA-J
• SMILES： P(=O)([O-])([O-])OP(=O)([O-])[O-]

Computed Properties

• Exact Mass: 173.91200
• Monoisotopic Mass: 173.91192633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 155.23000
• LogP: 0.94120